Cas no 145135-25-7 (1-Butyrin-2-Palmitin-3-Olein)

1-Butyrin-2-Palmitin-3-Olein is a structured triglyceride composed of butyric acid (C4:0), palmitic acid (C16:0), and oleic acid (C18:1) esterified to the glycerol backbone at the sn-1, sn-2, and sn-3 positions, respectively. This configuration offers distinct metabolic and functional advantages due to the selective positioning of short-, medium-, and long-chain fatty acids. The presence of butyrate at the sn-1 position enhances bioavailability, while palmitate at the sn-2 position improves absorption efficiency. Oleate at the sn-3 position contributes to fluidity and oxidative stability. Such structured lipids are of interest in nutritional and pharmaceutical applications, particularly for targeted energy delivery and metabolic modulation.

1-Butyrin-2-Palmitin-3-Olein structure

Product Name:1-Butyrin-2-Palmitin-3-Olein

CAS No:145135-25-7

MF:C₄₁H₇₆O₆

MW:665.04

CID:5146027

PubChem ID:15825751

Update Time:2025-05-21

1-Butyrin-2-Palmitin-3-Olein Chemical and Physical Properties

Names and Identifiers

- 9-Octadecenoic acid (9Z)-, 3-(1-oxobutoxy)-2-[(1-oxohexadecyl)oxy]propyl ester
- 145135-25-7
- (Z)-3-(Butyryloxy)-2-(palmitoyloxy)propyl oleate
- 1-Butyrin-2-Palmitin-3-Olein
- Inchi： 1S/C41H76O6/c1-4-7-9-11-13-15-17-19-20-22-23-25-27-29-31-34-40(43)46-37-38(36-45-39(42)33-6-3)47-41(44)35-32-30-28-26-24-21-18-16-14-12-10-8-5-2/h19-20,38H,4-18,21-37H2,1-3H3/b20-19-
- InChI Key： XOUDVUZWXGUFBT-VXPUYCOJSA-N
- SMILES： C(OCC(OC(=O)CCCCCCCCCCCCCCC)COC(=O)CCC)(=O)CCCCCCC/C=C\CCCCCCCC

Computed Properties

Exact Mass: 664.56419014g/mol
Monoisotopic Mass: 664.56419014g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 47
Rotatable Bond Count: 39
Complexity: 733
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 15.6
Topological Polar Surface Area: 78.9Å²

1-Butyrin-2-Palmitin-3-Olein Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Larodan	34-3071-7-25mg	1-Butyrin-2-Palmitin-3-Olein	145135-25-7	>98%	25mg	€345.00	2025-03-07

1-Butyrin-2-Palmitin-3-Olein Related Literature

1. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
2. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
3. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
4. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
5. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738

Additional information on 1-Butyrin-2-Palmitin-3-Olein

Recent Advances in the Study of 1-Butyrin-2-Palmitin-3-Olein (CAS: 145135-25-7): Implications for Biomedical Applications

The compound 1-Butyrin-2-Palmitin-3-Olein (CAS: 145135-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This structured triglyceride, characterized by its specific fatty acid composition, has been the subject of several cutting-edge studies aimed at elucidating its biochemical interactions and pharmacological benefits. The following research briefing synthesizes the latest findings related to this compound, providing a comprehensive overview of its current scientific standing.

Recent studies have focused on the metabolic pathways influenced by 1-Butyrin-2-Palmitin-3-Olein, particularly its role in lipid metabolism and energy homeostasis. Advanced analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its molecular interactions. These investigations have revealed that the compound exhibits a high affinity for certain lipid-binding proteins, suggesting its potential utility in modulating metabolic disorders such as obesity and type 2 diabetes.

In addition to its metabolic effects, 1-Butyrin-2-Palmitin-3-Olein has been explored for its anti-inflammatory properties. Preclinical trials using animal models have demonstrated that the compound can significantly reduce markers of inflammation, such as TNF-α and IL-6, in a dose-dependent manner. These findings are particularly promising for the development of novel anti-inflammatory therapies, especially for conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area of active research involves the compound's potential as a drug delivery vehicle. Due to its amphiphilic nature, 1-Butyrin-2-Palmitin-3-Olein has been investigated for its ability to encapsulate hydrophobic drugs, thereby enhancing their bioavailability. Recent in vitro studies have shown that the compound can effectively solubilize poorly water-soluble drugs, making it a candidate for improving drug formulations in the pharmaceutical industry.

Despite these promising findings, challenges remain in the clinical translation of 1-Butyrin-2-Palmitin-3-Olein. Issues such as stability under physiological conditions and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on optimizing the compound's pharmacokinetic profile to maximize its therapeutic efficacy while minimizing adverse effects.

In conclusion, 1-Butyrin-2-Palmitin-3-Olein (CAS: 145135-25-7) represents a versatile molecule with broad applications in biomedicine. Its unique biochemical properties make it a valuable subject for continued research, particularly in the areas of metabolic regulation, inflammation control, and drug delivery. Future studies should aim to bridge the gap between preclinical findings and clinical applications, paving the way for its integration into therapeutic regimens.